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Compound of Interest

Compound Name: JK184

Cat. No.: B1672961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the investigation of JK184,

a potent Hedgehog (Hh) signaling pathway inhibitor, in the context of breast cancer cell lines.

The following sections offer step-by-step methodologies for key assays, a summary of

quantitative data on JK184's effects, and visual representations of the relevant signaling

pathways and experimental workflows.

Introduction
JK184 is a small molecule inhibitor that targets the Hedgehog (Hh) signaling pathway by

specifically inhibiting the transcriptional activity of Glioma-associated oncogene homolog (Gli)

transcription factors.[1][2] Aberrant Hh signaling has been implicated in the progression of

various cancers, including breast cancer.[1] Furthermore, studies have revealed that JK184
can induce cell death in breast cancer cells through the inhibition of the Akt/mTOR pathway,

leading to cytoprotective autophagy.[1][3] This suggests that a combination therapy of JK184
with autophagy inhibitors may be a promising therapeutic strategy.[1][3]

Data Presentation
The following tables summarize the quantitative data regarding the efficacy of JK184 in

different cancer cell lines.
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Cell Line Cancer Type IC50 Value (JK184) Citation

Panc-1 Pancreatic Cancer 23.7 ng/mL [2]

BxPC-3 Pancreatic Cancer 34.3 ng/mL [2]

HUVEC Endothelial Cells
6.3 µg/mL (after 3

days)
[2]

Shh Light II (Mouse) - 30 nM [2]

Note: Specific IC50 values for a broad range of breast cancer cell lines are not readily available

in a tabular format in the reviewed literature. However, studies indicate that JK184 inhibits the

growth of MCF-7, MDA-MB-231, MDA-MB-468, BT549, and SKBR3 breast cancer cell lines in

a dose-dependent manner.[1] Claudin-low breast cancer cell lines have been noted to be more

sensitive to JK184 treatment.[2]

Signaling Pathways
The following diagrams illustrate the signaling pathways affected by JK184.
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Hedgehog Signaling Pathway and JK184 Inhibition
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Caption: Hedgehog signaling pathway with JK184 inhibition of GLI.
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Akt/mTOR Signaling Pathway and JK184
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MTT Assay Experimental Workflow

Seed cells in
96-well plate Incubate 24h Treat with JK184

(various concentrations)
Incubate for

24-72h Add MTT reagent Incubate 4h Add DMSO to
dissolve formazan

Read absorbance
at 570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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